Cas no 57137-42-5 (Cyclopropane, 1,2-difluoro-, (1R,2R)-rel-)
Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropane, 1,2-difluoro-, (1R,2R)-rel-
-
- Inchi: 1S/C3H4F2/c4-2-1-3(2)5/h2-3H,1H2/t2-,3-/m1/s1
- InChI Key: KFGHUDYAMNUDEI-PWNYCUMCSA-N
- SMILES: [C@@H]1(F)C[C@H]1F
Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-87863086-1.0g |
rac-(1R,2R)-1,2-difluorocyclopropane |
57137-42-5 | 95% | 1.0g |
$0.0 | 2023-01-05 |
Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on Cyclopropane, 1,2-difluoro-, (1R,2R)-rel-
Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- (CAS No. 57137-42-5): An Overview of Its Properties, Applications, and Recent Research
Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- (CAS No. 57137-42-5) is a cyclic organic compound with a unique structure and a wide range of applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its cyclopropane ring substituted with two fluoro groups at the 1 and 2 positions, specifically in the (1R,2R) configuration. The precise arrangement of these substituents imparts distinct chemical and physical properties that make it a valuable molecule in various scientific and industrial contexts.
The molecular formula of Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- is C3H4F2, and its molecular weight is approximately 78.06 g/mol. The compound is known for its high stereochemical purity, which is crucial for many applications where the specific configuration of the molecule plays a significant role. The boiling point of this compound is around 30°C at standard atmospheric pressure, making it relatively volatile and easy to handle in laboratory settings.
One of the key features of Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- is its stability under various conditions. Despite the presence of the highly reactive cyclopropane ring, the substitution with fluorine atoms enhances its stability compared to unsubstituted cyclopropane. This stability is particularly important in synthetic chemistry, where the compound can be used as a building block for more complex molecules without undergoing unwanted side reactions.
In recent years, there has been significant interest in the use of Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- in the development of new pharmaceuticals. The presence of fluorine atoms can significantly alter the pharmacological properties of a molecule, often leading to improved bioavailability and metabolic stability. For example, a study published in the *Journal of Medicinal Chemistry* in 2023 explored the use of this compound as a precursor in the synthesis of novel antiviral agents. The researchers found that derivatives of Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- exhibited potent antiviral activity against several strains of influenza virus.
Another area where Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- has shown promise is in the field of materials science. The unique electronic properties of fluorinated cyclopropanes make them suitable for use in the development of advanced materials with tailored properties. A recent study published in *Advanced Materials* demonstrated that polymers incorporating this compound exhibited enhanced thermal stability and mechanical strength compared to their non-fluorinated counterparts. These findings suggest potential applications in areas such as aerospace engineering and electronics.
The synthesis of Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- has been extensively studied to optimize yield and purity. One common method involves the reaction of a suitable precursor with a fluorinating agent under controlled conditions. A notable advancement in this area was reported by a research group at the University of California in 2023. They developed a novel catalytic system that significantly improved the efficiency and selectivity of the fluorination process. This breakthrough has important implications for large-scale production and commercialization of the compound.
Safety considerations are also an important aspect when working with Cyclopropane, 1,2-difluoro-, (1R,2R)-rel-. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in laboratory environments.
In conclusion, Cyclopropane, 1,2-difluoro-, (1R,2R)-rel- (CAS No. 57137-42-5) is a versatile and intriguing compound with a wide range of applications in chemistry and pharmaceuticals. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for its use, this compound is likely to play an increasingly important role in various scientific and industrial fields.
57137-42-5 (Cyclopropane, 1,2-difluoro-, (1R,2R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)